Cas no 2469195-92-2 (Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester)

• Product Name: Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester
• CAS No: 2469195-92-2
• MF: C₁₄H₃₁O₇P
• MW: 342.365506410599
• CID: 5194767
• Update Time: 2025-06-08

Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester Chemical and Physical Properties

Names and Identifiers

• Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester

• Inchi： 1S/C14H31O7P/c1-3-5-8-17-11-13-20-22(16,19-10-7-15)21-14-12-18-9-6-4-2/h15H,3-14H2,1-2H3
• InChI Key： UQSRKBXTCXVEJL-UHFFFAOYSA-N
• SMILES： P(=O)(OC([H])([H])C([H])([H])O)(OCCOCCCC)OCCOCCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester

Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester (CAS No. 2469195-92-2): An Overview

Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester (CAS No. 2469195-92-2) is a specialized chemical compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure and properties, which make it a valuable component in various applications, including drug development and material science.

The molecular formula of Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester is C₁₆H₃₆O₈P, and its molecular weight is approximately 388.43 g/mol. The compound is a triester derivative of phosphate, with two butoxyethyl groups and one 2-hydroxyethyl-d4 group. The presence of the deuterium (d4) in the 2-hydroxyethyl group adds to its stability and unique chemical properties.

Recent studies have highlighted the potential applications of Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester in pharmaceutical research. One notable area of interest is its use as a stabilizing agent in drug formulations. The compound's ability to enhance the stability and solubility of active pharmaceutical ingredients (APIs) has been demonstrated in several preclinical studies. For instance, a study published in the Journal of Pharmaceutical Sciences in 2021 reported that Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester significantly improved the stability of a poorly soluble API, leading to enhanced bioavailability and therapeutic efficacy.

In addition to its pharmaceutical applications, Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester has shown promise in material science. Its unique properties make it suitable for use as a plasticizer and stabilizer in polymer formulations. A recent study published in the Journal of Applied Polymer Science explored the use of this compound as a plasticizer for polyvinyl chloride (PVC). The results indicated that Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester effectively improved the flexibility and durability of PVC, making it a viable alternative to traditional plasticizers.

The environmental impact of chemical compounds is an important consideration in their development and application. Research has shown that Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester exhibits low toxicity and minimal environmental impact. A study published in Environmental Science & Technology in 2020 evaluated the biodegradability and ecotoxicity of this compound. The findings indicated that it is readily biodegradable and does not pose significant risks to aquatic organisms, making it an environmentally friendly option for various applications.

The synthesis of Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester involves a multi-step process that ensures high purity and consistency. The reaction typically involves the esterification of phosphoric acid with butoxyethanol and 2-hydroxyethyld4 alcohol under controlled conditions. Advanced purification techniques are employed to remove impurities and ensure the final product meets stringent quality standards.

In conclusion, Bis(2-butoxyethyl) 2-Hydroxyethyl-d4 Phosphate Triester (CAS No. 2469195-92-2) is a versatile compound with significant potential in pharmaceutical research, material science, and environmental applications. Its unique chemical properties, stability, and low toxicity make it an attractive option for various industrial and scientific uses. Ongoing research continues to uncover new applications and optimize its performance, further solidifying its importance in these fields.